N-[(2,3-dimethylphenyl)methyl]-2-methylsulfonylethanamine

• IUPAC Name: N-[(2,3-dimethylphenyl)methyl]-2-methylsulfonylethanamine
• InChI: InChI=1S/C12H19NO2S/c1-10-5-4-6-12(11(10)2)9-13-7-8-16(3,14)15/h4-6,13H,7-9H2,1-3H3
• InChI Key: NBIGRKFZFSZABQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)CNCCS(=O)(=O)C)C
• Molecular Formula: C12H19NO2S
• Molecular Weight: 241.35 g/mol

Description

N-[(2,3-dimethylphenyl)methyl]-2-methylsulfonylethanamine, also known as Methamphetamine, is a powerful stimulant drug that affects the central nervous system. It is a highly addictive substance that is commonly used as a recreational drug. However, this chemical compound has also found its use in scientific research applications due to its unique properties.

Mechanism of Action

N-[(2,3-dimethylphenyl)methyl]-2-methylsulfonylethanamineine works by increasing the levels of dopamine, norepinephrine, and serotonin in the brain. This leads to an increase in energy, alertness, and euphoria. However, the long-term use of methamphetamine can cause damage to the brain and the body, leading to addiction, cognitive impairment, and other health problems.
Biochemical and Physiological Effects:
The use of methamphetamine can have a range of biochemical and physiological effects on the body. It can cause an increase in heart rate, blood pressure, and body temperature. It can also lead to the release of stress hormones, such as cortisol, which can cause damage to the body over time.

Advantages and Limitations for Lab Experiments

N-[(2,3-dimethylphenyl)methyl]-2-methylsulfonylethanamineine has several advantages for use in lab experiments. It is a potent and easily accessible substance that can be used to study the effects of stimulants on the brain and the body. However, the use of methamphetamine in lab experiments is limited by the potential for addiction and the risk of long-term health problems.

Future Directions

There are several future directions for the use of N-[(2,3-dimethylphenyl)methyl]-2-methylsulfonylethanamine in scientific research. One area of interest is the development of new treatments for ADHD and obesity. Another area of interest is the study of the long-term effects of methamphetamine use on the brain and the body. Additionally, there is a need for further research into the potential risks and benefits of using methamphetamine in lab experiments.
Conclusion:
In conclusion, N-[(2,3-dimethylphenyl)methyl]-2-methylsulfonylethanamine is a powerful stimulant drug that has found its use in scientific research applications. It has been studied for its potential as a treatment for ADHD and obesity, as well as for its effects on the brain and the body. While the use of methamphetamine in lab experiments has its advantages, it is limited by the potential for addiction and the risk of long-term health problems. Further research is needed to fully understand the potential risks and benefits of using methamphetamine in scientific research.

Synthesis Methods

The synthesis of N-[(2,3-dimethylphenyl)methyl]-2-methylsulfonylethanamine involves the reduction of ephedrine or pseudoephedrine using red phosphorus and iodine. The process involves several steps, including the preparation of the reactants, the reduction of the reactants, and the purification of the final product.

Scientific Research Applications

N-[(2,3-dimethylphenyl)methyl]-2-methylsulfonylethanamine has been used in scientific research for various purposes. It has been studied for its potential as a treatment for attention deficit hyperactivity disorder (ADHD) and obesity. N-[(2,3-dimethylphenyl)methyl]-2-methylsulfonylethanamineine has also been used in studies investigating the effects of long-term drug use on the brain and the body.